1,1-Difluoro-6-[4-(trifluoromethyl)benzoyl]-6-azaspiro[2.5]octane

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C15H14F5NO/c16-14(17)9-13(14)5-7-21(8-6-13)12(22)10-1-3-11(4-2-10)15(18,19)20/h1-4H,5-9H2
• InChI Key: TWSJWZPFEVUMKX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CC2(F)F)C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H14F5NO
• Molecular Weight: 319.27 g/mol
• CAS No.: 2137582-70-6

Description

1,1-Difluoro-6-[4-(trifluoromethyl)benzoyl]-6-azaspiro[2.5]octane is a useful research compound. Its molecular formula is C15H14F5NO and its molecular weight is 319.275. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Biological Evaluation

The compound and its analogs have been explored for their potential in medicinal chemistry, particularly as inhibitors and antagonists in various biological pathways. For example, compounds structurally related to "(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-(trifluoromethyl)phenyl)methanone" have been synthesized and evaluated for their anticonvulsant activity, showing that the incorporation of fluoro or trifluoromethyl substituents at the aryl ring enhances anticonvulsant activity compared to their chloro, methoxy, or methyl analogs (Obniska et al., 2006).

Material Science and Polymer Research

In the domain of material science, novel compounds incorporating the "(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-(trifluoromethyl)phenyl)methanone" moiety have been synthesized for applications in memory devices. For instance, hyperbranched polyimides terminated with ferrocene, synthesized using bis (4-(3, 5-bis (4-amino-2-(trifluoromethyl) phenoxy) phenoxy) phenyl) methanone, exhibited superior solubility, excellent thermal stability, and significant potential in nonvolatile memory applications (Tan et al., 2017).

Organic Synthesis and Chemical Transformations

Research in organic synthesis has also leveraged structures similar to "(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(4-(trifluoromethyl)phenyl)methanone" for developing new synthetic methodologies. For example, the study of nucleophilic aromatic substitution reactions has led to the synthesis of fluorinated analogs of natural compounds, demonstrating the versatility of fluorinated compounds in synthetic organic chemistry (Sosnovskikh et al., 2003).